2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(4-fluorobenzyl)acetamide dihydrochloride

• IUPAC Name: 2-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide;dihydrochloride
• InChI: InChI=1S/C18H24FN5O.2ClH/c1-2-23-8-7-20-18(23)24-11-9-22(10-12-24)14-17(25)21-13-15-3-5-16(19)6-4-15;;/h3-8H,2,9-14H2,1H3,(H,21,25);2*1H
• InChI Key: CMYNLOAYFGKKJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)CC(=O)NCC3=CC=C(C=C3)F.Cl.Cl
• Molecular Formula: C18H26Cl2FN5O
• Molecular Weight: 418.3 g/mol

Description

The compound “2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(4-fluorobenzyl)acetamide dihydrochloride” has a molecular formula of C18H26Cl2FN5O. Its average mass is 418.336 Da and its monoisotopic mass is 417.149841 Da.

Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

• Studies have investigated the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) of compounds similar to "2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(4-fluorobenzyl)acetamide dihydrochloride", demonstrating how these compounds are absorbed, metabolized, and their effect on specific biological targets. For example, the pharmacokinetics and pharmacodynamics of E3024, a novel dipeptidyl peptidase-IV (DPP-IV) inhibitor, were evaluated, showing dose-proportionate increases in area under the curve (AUC) and maximum concentration (Cmax) and a good PK profile with dose-dependent DPP-IV inhibition (Takeuchi et al., 2013).

Antipsychotic and Antiinflammatory Properties

• Certain compounds with structures related to the query have shown antipsychotic and antiinflammatory properties. For instance, ST2472, a compound with antipsychotic activity, demonstrated potential in prepulse inhibition (PPI) tests, indicating its usefulness in psychiatric research (Lombardo et al., 2009). Another study on BP 2-94, a histamine H3 receptor agonist prodrug, revealed antiinflammatory and antinociceptive effects in rodents, highlighting the therapeutic potential of such compounds in managing asthma, migraine, and various inflammatory diseases and pain associated with these disorders (Rouleau et al., 1997).

Metabolism and Excretion

• Research on the metabolism and excretion of compounds like "2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-(4-fluorobenzyl)acetamide dihydrochloride" helps understand their biotransformation and the pathways through which they are eliminated from the body. For example, a study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, detailed its metabolic pathways and excretion, showing extensive metabolism and elimination predominantly via feces (Renzulli et al., 2011).